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Compound of Interest

Compound Name: BMS-337197

Cat. No.: B1667201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-proliferative effects of BMS-337197, a

potent, uncompetitive inhibitor of inosine monophosphate dehydrogenase (IMPDH), with other

relevant alternative IMPDH inhibitors. Due to the limited availability of direct comparative

studies in the public domain, this document summarizes existing data on BMS-337197 and the

well-characterized IMPDH inhibitor, Mycophenolic Acid (MPA). Furthermore, it provides detailed

experimental protocols to enable independent validation and comparison of these compounds'

anti-proliferative activities.

Mechanism of Action: IMPDH Inhibition
BMS-337197 exerts its anti-proliferative effects by inhibiting IMPDH, a rate-limiting enzyme in

the de novo biosynthesis of guanine nucleotides. This pathway is crucial for the synthesis of

DNA and RNA, which are essential for cell proliferation. By depleting the intracellular pool of

guanine nucleotides, IMPDH inhibitors can induce cell cycle arrest and apoptosis in rapidly

dividing cells, such as cancer cells.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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